Cas no 85979-59-5 (2-chloro-4-(4-fluorophenyl)pyrimidine)

2-Chloro-4-(4-fluorophenyl)pyrimidine is a halogenated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 2-position and a 4-fluorophenyl group at the 4-position, making it a versatile intermediate for further functionalization. The compound is particularly valuable in Suzuki-Miyaura and other cross-coupling reactions, enabling the synthesis of complex heterocyclic systems. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this compound for its role in developing biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its well-defined reactivity profile and compatibility with diverse reaction conditions.

2-chloro-4-(4-fluorophenyl)pyrimidine structure

85979-59-5 structure

Product Name:2-chloro-4-(4-fluorophenyl)pyrimidine

CAS No:85979-59-5

MF:C₁₀H₆ClFN₂

MW:208.61944437027

MDL:MFCD00982612

CID:1026906

PubChem ID:610372

Update Time:2025-06-07

2-chloro-4-(4-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(4-fluoro-phenyl)-pyrimidine
- 2-chloro-4-(4-fluorophenyl)pyrimidine
- DGTAWQNEBOGYLH-UHFFFAOYSA-N
- Q63392624
- 3406AC
- AB07894
- 4-(4-fluorophenyl)-2-chloropyrimidine
- 4-(4-fluorophenyl)-2-chloro-pyrimidine
- Pyrimidine, 2-chloro-4-(4-fluorophenyl)-
- ST2404310
- CS-0060243
- EN300-3493368
- DS-2541
- 85979-59-5
- MFCD00982612
- F16677
- A863369
- Z1258932171
- DTXSID10346204
- SCHEMBL446173
- AKOS015947198
- DB-355605
- MDL： MFCD00982612
- Inchi： 1S/C10H6ClFN2/c11-10-13-6-5-9(14-10)7-1-3-8(12)4-2-7/h1-6H
- InChI Key： DGTAWQNEBOGYLH-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(C2C=CC(=CC=2)F)=N1

Computed Properties

Exact Mass: 208.02000
Monoisotopic Mass: 208.0203541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8
XLogP3: 2.9

Experimental Properties

PSA: 25.78000
LogP: 2.93610

2-chloro-4-(4-fluorophenyl)pyrimidine Pricemore >>

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Chemenu	CM124050-1g	2-chloro-4-(4-fluorophenyl)pyrimidine	85979-59-5	95+%	1g	$316	2021-08-05
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